Cas no 446276-23-9 (1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid)

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid structure
446276-23-9 structure
Product Name:1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid
CAS No:446276-23-9
MF:C13H11F3N2O3
MW:300.233253717422
MDL:MFCD01935857
CID:3060997
PubChem ID:2774290
Update Time:2025-04-21

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl -5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic acid
    • 446276-23-9
    • MFCD01935857
    • CS-0332167
    • 1,3-Dimethyl-5-(3-(trifluoromethyl)phenoxy)-1H-pyrazole-4-carboxylic acid
    • CHEMBL5484364
    • SCHEMBL876555
    • 12F-307S
    • HMS1366M15
    • Bionet2_000983
    • PXLDNTZHJFLCCC-UHFFFAOYSA-N
    • 1,3-dimethyl-5-[3-(trifluoromethyl)phenoxy]pyrazole-4-carboxylic acid
    • DTXSID901147139
    • 1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic acid
    • AKOS005069583
    • 1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid
    • MDL: MFCD01935857
    • Inchi: 1S/C13H11F3N2O3/c1-7-10(12(19)20)11(18(2)17-7)21-9-5-3-4-8(6-9)13(14,15)16/h3-6H,1-2H3,(H,19,20)
    • InChI Key: PXLDNTZHJFLCCC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)OC1=C(C(=O)O)C(C)=NN1C)(F)F

Computed Properties

  • Exact Mass: 300.07217670Da
  • Monoisotopic Mass: 300.07217670Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Melting Point: 200-203°C

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1,3-Dimethyl-5-3-(trifluoromethyl)phenoxy-1H-pyrazole-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1,3-Dimethyl-5-(3-(trifluoromethyl)phenoxy)-1H-pyrazole-4-carboxylic acid
446276-23-9 97%
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abcr
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1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carboxylic acid
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€558.30 2022-03-05
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1,3-Dimethyl-5-[3-(trifluoromethyl)phenoxy] -1H-pyrazole-4-carboxylic acid
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Key Organics Ltd
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